molecular formula C12H19N3 B175302 1-Benzyl-4-hydrazinylpiperidine CAS No. 180696-11-1

1-Benzyl-4-hydrazinylpiperidine

Cat. No. B175302
CAS RN: 180696-11-1
M. Wt: 205.3 g/mol
InChI Key: NUOSLMCEEMBSSI-UHFFFAOYSA-N
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Description

1-Benzyl-4-hydrazinylpiperidine is a chemical compound with the molecular formula C12H19N3 . It is typically in the form of a dihydrochloride salt . The compound is a powder at room temperature .


Molecular Structure Analysis

The molecular weight of 1-Benzyl-4-hydrazinylpiperidine dihydrochloride is 278.22 . The InChI code for this compound is 1S/C12H19N3.2ClH/c13-14-12-6-8-15(9-7-12)10-11-4-2-1-3-5-11;;/h1-5,12,14H,6-10,13H2;2*1H .


Physical And Chemical Properties Analysis

1-Benzyl-4-hydrazinylpiperidine dihydrochloride is a powder at room temperature . It has a melting point of 198-200°C .

Scientific Research Applications

Synthesis and Biological Evaluation

1-Benzyl-4-hydrazinylpiperidine derivatives have been synthesized and evaluated for their biological activities. For instance, a study on the synthesis and biological screening of 4-Benzyl-2H-phthalazine derivatives reported the preparation of 4-benzyl-2-substituted phthalazin-1-one derivatives, which showed promising antimicrobial effects against Gram-positive and Gram-negative bacteria and fungi (El-Wahab et al., 2011).

Monoamine Oxidase Inhibition

Derivatives of 1-Benzyl-4-hydrazinylpiperidine have been studied for their monoamine oxidase inhibition properties. A study synthesized and characterized novel benzothiazine derivatives and found them to be selective inhibitors of monoamine oxidase, with potential applications in treating neurological disorders (Ahmad et al., 2018).

Antimicrobial Activities

1-Benzyl-4-hydrazinylpiperidine derivatives have shown notable antimicrobial activities. Research on synthesizing and evaluating hydrazones of 1-phenyl-, 1-benzyl-, and 1-benzhydryl-4-aminopiperazines revealed bactericidal and bacteriostatic actions against various bacteria, including Staphylococcus aureus and Bacillus subtilis (Yung et al., 1971).

Applications in Bioorthogonal Chemistry

1-Benzyl-4-hydrazinylpiperidine and its derivatives can be utilized in bioorthogonal chemistry. For example, a study demonstrated the rapid formation of a stable boron-nitrogen heterocycle in neutral aqueous solution, showcasing the potential for bioorthogonal coupling reactions (Dilek et al., 2015).

Antihistaminic Agents

Compounds derived from 1-Benzyl-4-hydrazinylpiperidine have been investigated for their antihistaminic properties. A study synthesized novel triazoloquinazolin-5-ones, starting from 2-hydrazino-3-benzyl-3H-quinazolin-4-one, showing significant protection against histamine-induced bronchospasm in guinea pigs (Alagarsamy et al., 2007).

Chemical Synthesis Applications

1-Benzyl-4-hydrazinylpiperidine is also a valuable compound in chemical synthesis. For instance, a study on the synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone highlighted the use of Shapiro reaction and alkenylsilane cross-coupling, showcasing the compound's utility in organic synthesis (Morrill & Mani, 2007).

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

(1-benzylpiperidin-4-yl)hydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3/c13-14-12-6-8-15(9-7-12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10,13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUOSLMCEEMBSSI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1NN)CC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Benzyl-4-hydrazinylpiperidine

CAS RN

83949-42-2
Record name 1-benzyl-4-hydrazinopiperidine dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.073.979
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

1-(1-Benzyl-piperidin-4-yl)-5-methyl-1H-pyrazole-4-carbaldehyde was prepared from ethyl acetoacetate and (1-benzyl-piperidin-4-yl)-hydrazine in the same manner as 5-cyclopropyl-1-isopropyl-1H-pyrazole-4-carbaldehyde (Example 49). (1-Benzyl-piperidin-4-yl)-hydrazine was prepared from 1-benzyl-piperidin-4-one in the same manner as (1-methyl-piperidin-4-yl)-hydrazine (Example 92).
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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